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Compound of Interest

tert-Butyl (6-chloropyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B069070

An In-Depth Technical Guide to tert-Butyl (6-
chloropyridin-2-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of tert-Butyl (6-chloropyridin-2-yl)carbamate, a key building block in modern
medicinal chemistry. This document details its structural characteristics, physicochemical
parameters, and includes a detailed experimental protocol for its synthesis and purification. All
guantitative data is presented in clear, tabular format, and a logical workflow for its preparation
is provided.

Core Properties and Data

Tert-Butyl (6-chloropyridin-2-yl)carbamate, also known as 2-(Boc-amino)-6-chloropyridine, is
a stable, solid organic compound. Its molecular structure features a pyridine ring substituted
with a chlorine atom and a tert-butoxycarbonyl (Boc) protected amine group. This protecting
group strategy is crucial in multi-step organic syntheses, allowing for selective reactions at
other sites of the molecule.

Physical Properties
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The key physical properties of tert-Butyl (6-chloropyridin-2-yl)carbamate are summarized in
the table below. These parameters are essential for its handling, storage, and use in various
experimental setups.

Property Value Reference
Molecular Formula C10H13CIN202 [1]
Molecular Weight 228.67 g/mol [1]
Appearance White to off-white solid

Melting Point 87.5-89 °C [2]

Boiling Point (Predicted) 282.2 £ 25.0 °C at 760 mmHg [2]

Density (Predicted) 1.245 + 0.06 g/cm?3 [2]
Solubility Soluble in polar organic 3]

solvents.

2-8°C, under inert gas
Storage Temperature ) [2]
(Nitrogen or Argon)

Chemical Identifiers

For unambiguous identification, the following chemical identifiers are provided.
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Identifier Value Reference

CAS Number 159603-71-1 [1]

PubChem CID 11253185 [1]
tert-butyl N-(6-chloropyridin-2-

IUPAC Name YN 24 [1]
yl)carbamate

InChl=1S/C10H13CIN202/c1-
10(2,3)15-9(14)13-8-6-4-5-
InChl [1]
7(11)12-8/h4-6H,1-3H3,

(H,12,13,14)

UEYNRRQJJHZENW-
InChlKey [1]
UHFFFAOYSA-N

CC(C)
Canonical SMILES (C)OC(=0O)NC1=NC(=CC=C1) [1]
Cl

Synthesis and Purification

The synthesis of tert-Butyl (6-chloropyridin-2-yl)carbamate is typically achieved through the
N-protection of 2-amino-6-chloropyridine using di-tert-butyl dicarbonate (Bocz0). This reaction
is a standard procedure in organic synthesis for the protection of amine functionalities.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of tert-Butyl (6-
chloropyridin-2-yl)carbamate.
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Caption: General workflow for the synthesis of tert-Butyl (6-chloropyridin-2-yl)carbamate.
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Detailed Experimental Protocol

This protocol provides a detailed method for the synthesis and purification of tert-Butyl (6-

chloropyridin-2-yl)carbamate.

Materials:

2-Amino-6-chloropyridine

Di-tert-butyl dicarbonate (Bocz20)

Triethylamine (TEA)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAC)

Hexanes

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of 2-amino-6-chloropyridine (1.0 eq) in anhydrous THF, add
triethylamine (1.5 eq).

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.2 eq)
portion-wise at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress
by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up:
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o Once the reaction is complete, quench the reaction by adding saturated agueous NaHCO3
solution.

o Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous Naz2SOa4, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
gradient of ethyl acetate in hexanes to afford the pure tert-Butyl (6-chloropyridin-2-
yl)carbamate as a white to off-white solid.

Chemical Reactivity and Applications

Tert-Butyl (6-chloropyridin-2-yl)carbamate is a versatile intermediate in organic synthesis,
primarily used in the construction of more complex molecules.

» N-Protection: The Boc group serves as an effective protecting group for the amino
functionality, allowing for reactions to be carried out on the pyridine ring, such as nucleophilic
aromatic substitution at the chlorine-bearing carbon.

» Deprotection: The Boc group can be readily removed under acidic conditions, typically using
trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCI) in an organic
solvent, to regenerate the free amine.[4][5] This orthogonality is a key feature in multi-step
synthesis.

e Cross-Coupling Reactions: The chloro-substituted pyridine ring can participate in various
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to form C-C
or C-N bonds, enabling the synthesis of a wide range of substituted pyridine derivatives.

e Medicinal Chemistry: This compound is a valuable building block in the synthesis of
pharmaceutically active compounds, including kinase inhibitors and other therapeutic agents.

[2]

Safety and Handling
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Appropriate safety precautions should be taken when handling tert-Butyl (6-chloropyridin-2-
yl)carbamate.

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[1]
 Precautionary Measures:

Use in a well-ventilated area.

o

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

[¢]

Avoid breathing dust/fume/gas/mist/vapors/spray.

[e]

Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible substances. For long-term storage, maintaining a temperature of 2-8°C under
an inert atmosphere is recommended.[2]

Spectral Data

Detailed spectral data for the characterization of tert-Butyl (6-chloropyridin-2-yl)carbamate
is crucial for confirming its identity and purity. Representative data from similar Boc-protected
amines are provided for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
protons on the pyridine ring, typically in the aromatic region (& 7-8 ppm). A singlet for the
nine equivalent protons of the tert-butyl group will be observed in the upfield region (around
0 1.5 ppm). A broad singlet for the N-H proton of the carbamate will also be present.

e 13C NMR: The carbon NMR spectrum will display signals for the carbons of the pyridine ring,
the carbonyl carbon of the carbamate group (around & 150-155 ppm), the quaternary carbon
of the tert-butyl group (around & 80 ppm), and the methyl carbons of the tert-butyl group
(around & 28 ppm).
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Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the N-H stretching of the
carbamate (around 3300-3400 cm~1), C=0 stretching of the carbamate (around 1700-1725
cm~1), and C-N stretching, as well as aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum will
show the molecular ion peak [M]* and/or the protonated molecular ion peak [M+H]*, along with
characteristic fragmentation patterns, such as the loss of the tert-butyl group or the entire Boc

group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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